Cas no 2228981-35-7 (1-(3,3-dimethylcyclohexyl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(3,3-dimethylcyclohexyl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228981-35-7
• MF: C₁₅H₂₇F₂N
• MW: 259.378391504288
• CID: 5754884
• PubChem ID: 165840376
• Update Time: 2023-11-27

1-(3,3-dimethylcyclohexyl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1969608
• [1-(3,3-dimethylcyclohexyl)-4,4-difluorocyclohexyl]methanamine
• 2228981-35-7
• 1-(3,3-dimethylcyclohexyl)-4,4-difluorocyclohexylmethanamine

• Inchi： 1S/C15H27F2N/c1-13(2)5-3-4-12(10-13)14(11-18)6-8-15(16,17)9-7-14/h12H,3-11,18H2,1-2H3
• InChI Key： GJYBMKGOFJGCQM-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)C1CCCC(C)(C)C1)F

Computed Properties

• Exact Mass: 259.21115619g/mol
• Monoisotopic Mass: 259.21115619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26Ų